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Compound of Interest

Compound Name: Linalyl acetate-d6

Cat. No.: B12381333

To our valued researchers, scientists, and drug development professionals:

This technical guide is intended to provide a comprehensive overview of the chemical
characteristics of Linalyl acetate-d6. However, after an extensive search of commercially
available databases, chemical supplier catalogs, and scientific literature, no specific
experimental data for Linalyl acetate-d6 could be located. This suggests that Linalyl acetate-
d6 is likely not a readily available stock item and may require custom synthesis.

In the interest of providing the most valuable resource, this guide will focus on the detailed
chemical characteristics of the non-deuterated form, Linalyl acetate. This information serves as
a critical baseline for understanding the expected properties of its deuterated analogue. The
guide also includes general principles of isotopic labeling and its effects on chemical analysis,
which will be relevant for researchers considering the synthesis and application of Linalyl
acetate-d6.

Introduction to Linalyl Acetate

Linalyl acetate is a naturally occurring monoterpene ester and a significant component of many
essential oils, most notably lavender and bergamot oil.[1][2][3] It is widely used in the fragrance
and flavor industries for its pleasant, sweet, floral, and fruity aroma.[4][5] In a research and
drug development context, its deuterated form, Linalyl acetate-d6, would be a valuable tool,
particularly as an internal standard for quantitative mass spectrometry-based assays.
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Physicochemical Properties of Linalyl Acetate

The following table summarizes the key physicochemical properties of non-deuterated Linalyl
acetate. The molecular weight of Linalyl acetate-d6 would be higher due to the six deuterium

atoms.
Property Value References
Molecular Formula C12H2002 [6]
Molecular Weight 196.29 g/mol [6]
Appearance Colorless liquid [4]

Sweet, floral, fruity, reminiscent
Odor [41[5]
of bergamot and lavender

Boiling Point 220 °C [6]
Density ~0.901 g/mL at 25 °C [2]
Refractive Index ~1.449 - 1.452 at 20 °C [2]

- Insoluble in water; soluble in
Solubility ] [6]
organic solvents.

CAS Number 115-95-7 6]

Spectroscopic Data of Linalyl Acetate

The following sections detail the expected spectroscopic characteristics of Linalyl acetate. For
Linalyl acetate-d6, significant differences would be observed in the *H NMR and Mass
Spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR: In a *H NMR spectrum of Linalyl acetate-d6, the signals corresponding to the six
protons that have been replaced by deuterium would be absent. The integration of the
remaining proton signals would be consistent with the non-deuterated positions.
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13C NMR: The 13C NMR spectrum of Linalyl acetate-d6 would show coupling between carbon
and deuterium atoms (C-D coupling), resulting in multiplets for the deuterated carbon signals.
The chemical shifts would be very similar to the non-deuterated compound.

Mass Spectrometry (MS)

The mass spectrum of Linalyl acetate-d6 would show a molecular ion peak (M+) that is 6
mass units higher than that of the non-deuterated compound. The fragmentation pattern would
also be altered, with fragments containing the deuterium labels appearing at a higher m/z
value. This predictable mass shift is the basis for its use as an internal standard in quantitative
MS.

Infrared (IR) Spectroscopy

The IR spectrum of Linalyl acetate-d6 would exhibit C-D stretching vibrations, which appear at
a lower frequency (around 2100-2250 cm~1) compared to C-H stretching vibrations (around
2850-3000 cm™12).

Experimental Protocols

While specific protocols for Linalyl acetate-d6 are not available, this section provides a
general overview of the synthesis of Linalyl acetate, which can be adapted for a deuterated
version.

Synthesis of Linalyl Acetate

Linalyl acetate is typically synthesized via the esterification of linalool with acetic anhydride.[2]
To synthesize Linalyl acetate-d6, one would need to use a deuterated starting material, such
as acetic anhydride-d6 or a deuterated linalool.

General Esterification Protocol:
e Combine linalool and a molar excess of acetic anhydride in a round-bottom flask.
o Add a catalytic amount of a suitable acid catalyst (e.g., p-toluenesulfonic acid).

o Heat the reaction mixture under reflux for a specified period, monitoring the reaction
progress by a suitable technique (e.g., TLC or GC).
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o After completion, cool the mixture and neutralize the excess acid with a weak base (e.g.,
sodium bicarbonate solution).

o Extract the product with an organic solvent (e.g., diethyl ether).

e Wash the organic layer with water and brine, then dry over an anhydrous salt (e.g., sodium
sulfate).

+ Remove the solvent under reduced pressure and purify the crude product by vacuum
distillation to obtain pure linalyl acetate.

Workflow for a potential synthesis of Linalyl acetate-d6:
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Acetic Anhydride-d6

(E(S:itgr(';';;tl';;) Neutralization Distillation Linalyl acetate-d6

Biological Sample
(contains Linalyl Acetate)
Add known amount of
Linalyl acetate-d6

LC-MS/MS Analysis
Calculate Peak Area Ratio
(Analyte / Internal Standard)
Quantify Linalyl Acetate
Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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